Cas no 1804060-75-0 (6-Hydroxymethyl-1H-benzimidazole-7-acetic acid)

• Product Name: 6-Hydroxymethyl-1H-benzimidazole-7-acetic acid
• CAS No: 1804060-75-0
• MF: C₁₀H₁₀N₂O₃
• MW: 206.198002338409
• CID: 4825050
• Update Time: 2025-05-28

6-Hydroxymethyl-1H-benzimidazole-7-acetic acid Chemical and Physical Properties

Names and Identifiers

• 6-Hydroxymethyl-1H-benzimidazole-7-acetic acid

• Inchi： 1S/C10H10N2O3/c13-4-6-1-2-8-10(12-5-11-8)7(6)3-9(14)15/h1-2,5,13H,3-4H2,(H,11,12)(H,14,15)
• InChI Key： OPFMNXOIMHIKKI-UHFFFAOYSA-N
• SMILES： OCC1C=CC2=C(C=1CC(=O)O)N=CN2

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 247
• XLogP3: 0.1
• Topological Polar Surface Area: 86.2

Additional information on 6-Hydroxymethyl-1H-benzimidazole-7-acetic acid

Recent Advances in the Study of 6-Hydroxymethyl-1H-benzimidazole-7-acetic acid (CAS: 1804060-75-0)

The compound 6-Hydroxymethyl-1H-benzimidazole-7-acetic acid (CAS: 1804060-75-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activities, and potential clinical applications. The information presented herein is derived from peer-reviewed academic journals, industry reports, and technical documents published within the last two years.

Recent studies have highlighted the unique structural features of 6-Hydroxymethyl-1H-benzimidazole-7-acetic acid, which contribute to its ability to interact with various biological targets. The compound's benzimidazole core is known for its versatility in drug design, often serving as a scaffold for developing inhibitors of enzymes and receptors. The hydroxymethyl and acetic acid functional groups further enhance its binding affinity and solubility, making it a promising candidate for further pharmacological exploration.

One of the most notable advancements in the study of this compound is its potential role as an anti-inflammatory agent. In vitro and in vivo experiments have demonstrated that 6-Hydroxymethyl-1H-benzimidazole-7-acetic acid can modulate key inflammatory pathways, such as the NF-κB and MAPK signaling cascades. These findings suggest that the compound may be useful in treating chronic inflammatory conditions, such as rheumatoid arthritis and inflammatory bowel disease. However, further preclinical studies are needed to validate these effects and assess the compound's safety profile.

Another area of interest is the compound's potential anticancer properties. Preliminary studies have shown that 6-Hydroxymethyl-1H-benzimidazole-7-acetic acid can induce apoptosis in certain cancer cell lines, particularly those associated with solid tumors. The mechanism of action appears to involve the inhibition of tubulin polymerization, which disrupts microtubule dynamics and leads to cell cycle arrest. These findings are particularly promising given the ongoing need for novel chemotherapeutic agents with improved efficacy and reduced side effects.

In addition to its biological activities, recent research has also focused on optimizing the synthesis of 6-Hydroxymethyl-1H-benzimidazole-7-acetic acid. Advances in green chemistry have led to the development of more efficient and environmentally friendly synthetic routes, which could facilitate large-scale production for clinical trials. For example, one study reported a one-pot synthesis method that significantly reduces the use of hazardous reagents and minimizes waste generation.

Despite these promising developments, several challenges remain. The pharmacokinetic properties of 6-Hydroxymethyl-1H-benzimidazole-7-acetic acid, such as its bioavailability and metabolic stability, require further investigation. Additionally, the compound's potential off-target effects and toxicity profiles must be thoroughly evaluated in animal models before proceeding to human trials. Collaborative efforts between academia and industry will be essential to address these gaps and accelerate the translation of this compound into clinical applications.

In conclusion, 6-Hydroxymethyl-1H-benzimidazole-7-acetic acid (CAS: 1804060-75-0) represents a promising avenue for drug discovery, with potential applications in inflammation and oncology. The latest research underscores the importance of continued investigation into its mechanisms of action, synthesis optimization, and preclinical evaluation. As the field progresses, this compound may emerge as a valuable addition to the therapeutic arsenal, offering new hope for patients with challenging medical conditions.